Cas no 1263215-23-1 ((4-chlorothiophen-2-yl)methyl(methyl)amine)

(4-chlorothiophen-2-yl)methyl(methyl)amine structure
1263215-23-1 structure
Product Name:(4-chlorothiophen-2-yl)methyl(methyl)amine
CAS No:1263215-23-1
MF:C6H8ClNS
MW:161.652419090271
CID:5788079
PubChem ID:58247196
Update Time:2024-03-01

(4-chlorothiophen-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1263215-23-1
    • DTXSID301265367
    • [(4-chlorothiophen-2-yl)methyl](methyl)amine
    • 1-(4-chlorothiophen-2-yl)-N-methylmethanamine
    • AKOS017514986
    • SCHEMBL12670697
    • EN300-1663691
    • 2-Thiophenemethanamine, 4-chloro-N-methyl-
    • (4-Chloro-thiophen-2-ylmethyl)-methyl-amine
    • (4-chlorothiophen-2-yl)methyl(methyl)amine
    • Inchi: 1S/C6H8ClNS/c1-8-3-6-2-5(7)4-9-6/h2,4,8H,3H2,1H3
    • InChI Key: YREPFFCPSYVLQO-UHFFFAOYSA-N
    • SMILES: ClC1=CSC(=C1)CNC

Computed Properties

  • Exact Mass: 161.0065981g/mol
  • Monoisotopic Mass: 161.0065981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.3Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Boiling Point: 206.5±25.0 °C(Predicted)
  • pka: 8.67±0.10(Predicted)

(4-chlorothiophen-2-yl)methyl(methyl)amine Pricemore >>

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